Cas no 1241505-11-2 (Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate
• CAS No: 1241505-11-2
• MF: C₂₂H₃₁NO₃
• MW: 357.486446619034
• CID: 4822761
• Update Time: 2025-06-09

Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(3-OXOCYCLOHEXYL)-4-PHENYLPIPERIDINE-1-CARBOXYLATE
• Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate

• Inchi： 1S/C22H31NO3/c1-22(2,3)26-21(25)23-13-12-17(16-8-5-4-6-9-16)15-20(23)18-10-7-11-19(24)14-18/h4-6,8-9,17-18,20H,7,10-15H2,1-3H3
• InChI Key： AHUSMHMJNSVWHR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC=CC=2)CC1C1CC(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 504
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate

Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate

The compound Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate (CAS No. 1241505-11-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule consists of a piperidine ring substituted with a tert-butyl group, a phenyl group, and a cyclohexanone moiety, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes. The cyclohexanone moiety introduces additional flexibility and reactivity, making it an attractive target for further functionalization. Additionally, the phenyl group enhances the compound's aromaticity, which can influence its pharmacokinetic properties.

One of the most promising applications of Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with improved pharmacodynamic profiles. For instance, modifications to the cyclohexanone ring have been shown to enhance the compound's selectivity towards specific biological targets, such as protease enzymes or kinase receptors.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization with the tert-butyl and phenyl groups. The introduction of the cyclohexanone moiety requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

In terms of physical properties, Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a biological standpoint, this compound has demonstrated moderate inhibitory activity against several enzymes implicated in inflammatory diseases. Preclinical studies suggest that it may serve as a lead compound for developing novel anti-inflammatory agents. Furthermore, its ability to modulate cellular signaling pathways has drawn interest from researchers exploring its potential in cancer therapy.

Looking ahead, ongoing research is focused on optimizing the synthesis of Tert-butyl 2-(3-oxocyclohexyl)-4-phenylpiperidine-1-carboxylate to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a therapeutic agent.